4-[(4-Methylbenzyl)oxy]benzenecarbohydrazide

• IUPAC Name: 4-[(4-methylphenyl)methoxy]benzohydrazide
• InChI: InChI=1S/C15H16N2O2/c1-11-2-4-12(5-3-11)10-19-14-8-6-13(7-9-14)15(18)17-16/h2-9H,10,16H2,1H3,(H,17,18)
• InChI Key: DXNPTUURAAALDS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)COC2=CC=C(C=C2)C(=O)NN
• Molecular Formula: C15H16N2O2
• Molecular Weight: 256.30 g/mol

Description

4-[(4-Methylbenzyl)oxy]benzenecarbohydrazide is a chemical compound with the molecular formula C15H16N2O2. It has a molecular weight of 256.3.

Synthesis Analysis

The synthesis of 4-[(4-Methylbenzyl)oxy]benzenecarbohydrazide involves the reaction of thiophene-2-carbaldehyde with 4-[(4-methylbenzyl)oxy]benzoylhydrazine in an absolute ethanolic solution. The mixture is then heated and refluxed.

Molecular Structure Analysis

The molecular and crystal structures of 4-[(4-Methylbenzyl)oxy]benzenecarbohydrazide have been described in detail. The supramolecular structures of the compound are governed by N—H N and N—H O hydrogen-bonding interactions. The hydrazine compound shows a crystal packing with a more complex hydrogen-bonding scheme because of the NH—NH2 entity, forming a di-periodic supramolecular structure extending parallel to (100).

Scientific Research Applications

Antioxidant and Antimicrobial Properties

• 4-[(4-Methylbenzyl)oxy]benzenecarbohydrazide derivatives have demonstrated significant antioxidant activities. Compounds with similar structures have shown notable scavenging activity in ABTS and DPPH assays, indicating their potential as antioxidants (Menteşe, Ülker, & Kahveci, 2015).
• These compounds have also exhibited antimicrobial properties. Some derivatives have been effective against both Gram-positive and Gram-negative bacteria, such as M. smegmatis (Saravanan, Alagarsamy, & Prakash, 2015).

Applications in Cancer Research

• Research on similar compounds has shown potential in cancer treatment. Some benzohydrazide derivatives have been explored for their anticancer properties, particularly against human leukemia and mouse lymphoma cells (Ta et al., 2019).

Photocatalytic Properties

• Derivatives of 4-[(4-Methylbenzyl)oxy]benzenecarbohydrazide have been studied for their photocatalytic properties. These studies focus on the oxidation of certain alcohols to aldehydes, a process relevant to organic synthesis and industrial applications (Higashimoto et al., 2009).

Potential in Corrosion Inhibition

• Some studies have investigated the anti-corrosive properties of related compounds. These derivatives have shown effectiveness in inhibiting corrosion of metals in acidic environments, which is significant for industrial applications (Saady et al., 2018).